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Compound of Interest

Compound Name: 2-Aminobenzonitrile

Cat. No.: B023959

An In-depth Technical Guide to 2-
Aminobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral
properties of 2-aminobenzonitrile (CAS No: 1885-29-6), a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1][2][3] This document includes detailed
experimental protocols for its synthesis and common reactions, alongside structured data
tables for easy reference.

Core Properties and Identifiers

2-Aminobenzonitrile, also known as anthranilonitrile or 2-cyanoaniline, is an aromatic
compound featuring both an amino (-NHz) and a nitrile (-CN) group in the ortho position on a
benzene ring.[4] It typically appears as a yellow to beige-brown or light brown solid, often in the
form of crystalline flakes or powder.[5][6][7][8][9]

Chemical Identifiers
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Identifier

Value

CAS Number

1885-29-6[10][11]

Molecular Formula

C7HeN2[6][10]

Molecular Weight 118.14 g/mol [6][10]

IUPAC Name 2-aminobenzonitrile[11]

InChi INChl=1S/C7H6N2/c8-5-6-3-1-2-4-7(6)9/h1-
4H,9H2[11][12]

InChlKey HLCPWBZNUKCSBN-UHFFFAOY SA-N[5][13]

Canonical SMILES

C1=CC=C(C(=C1)C#N)N[1][10]

Synonyms

Anthranilonitrile, o-Aminobenzonitrile, 2-

Cyanoaniline, o-Cyanoaniline[6][11][14]

Physical and Chemical Properties

The physical and chemical properties of 2-aminobenzonitrile are summarized below, with

values collated from various sources.
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Property Value Source(s)
Melting Point 45-52 °C [5116]1191[15]
Boiling Point 263-268 °C [5][6][9][10][15]
Density 1.11 g/cm3 (at 50 °C) [5][6][16]

Flash Point 145 °C (293 °F) - closed cup [71191[10]

pKa 0.77 (at 25 °C) [5][6][13]

logP (Octanol/Water) 0.901 [51[13]

Water Solubility Insoluble [5116][13]

Solubility

Soluble in common organic
solvents like chloroform
(slightly), ethyl acetate
(slightly), and methanol

(slightly).[5][6]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-aminobenzonitrile.

Spectroscopy Data Highlights

Spectra available, with the signal for the amino
1H NMR protons becoming broader in the presence of a

more basic cation.[4][12][17][18]

Spectra available from various sources.[4][11]
13C NMR

[19]

IR Spectroscopy

KBr disc, ATR-IR, and vapor phase IR spectra
are available.[4][11][20][21]

Mass Spectrometry

GC-MS data shows a top peak at m/z 118,

corresponding to the molecular ion.[11]
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Experimental Protocols

Detailed methodologies for the synthesis and reaction of 2-aminobenzonitrile are provided
below.

Synthesis Protocols

Method 1: Dehydration of 2-Aminobenzamide[22]

This chemo-selective method dehydrates the amide group of 2-aminobenzamide to a nitrile
without requiring protection of the amino group. Using phenylphosphonic dichloride in pyridine
gives a high yield.[22]

e Reagents: 2-Aminobenzamide, Phenylphosphonic Dichloride, Pyridine, Ethanol.

e Procedure:

[¢]

Dissolve phenylphosphonic dichloride (15 mmol) in 10 mL of pyridine.
o Heat the solution at 60 °C for 2 hours.

o To this solution, add a separate solution of 2-aminobenzamide (15 mmol) dissolved in 10
mL of pyridine.

o Allow the reaction to proceed for 24 hours at 60 °C.
o After 24 hours, evaporate the reaction mixture in vacuo to obtain an oily product.

o Redissolve the product in ethanol and evaporate the solvent. Repeat this ethanol washing
step three more times to purify the product. A yield of 96% is reported with this method.
[22]

Method 2: Reduction of 2-Nitrobenzonitrile[23]

This process describes the synthesis of 2-aminobenzonitrile by the reduction of 2-
nitrobenzonitrile using zinc dust in a hydrochloric acid medium.[23]
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» Reagents: 2-Nitrobenzonitrile (7.4 g), Concentrated Hydrochloric Acid (56 g), Zinc Dust (14.7
g), Sodium Carbonate (5.8 g), Toluene (15 mL).

e Procedure:

o Charge a 250-mL 3-necked flask with concentrated hydrochloric acid and 2-
nitrobenzonitrile.

o With vigorous stirring and cooling with cold water, add zinc dust portion-wise, ensuring the
reaction temperature does not exceed 20-30 °C.

o After the addition is complete, stir the reaction mixture for an additional 20 minutes.

o Cool the mixture to 5-10 °C and neutralize by adding sodium carbonate in portions over 5
minutes.

o Extract the resulting oily layer (which solidifies) with toluene.
o Separate the toluene solution and wash it with 5 mL of water.

o Distill off the toluene. The residue can be further purified by vacuum distillation (boiling
point 120-121 °C at 15 mm Hg) to yield the final product (reported yield 95%).[23]

Reaction Protocol: Synthesis of Quinazoline-2,4(1H,3H)-
diones

2-Aminobenzonitrile is a precursor for synthesizing quinazoline-2,4(1H,3H)-diones, which are
valuable pharmaceutical intermediates, through a reaction with carbon dioxide.[24][25]

o General Principle: The cyclization reaction between 2-aminobenzonitrile and CO:z can be
catalyzed by various systems, including organic bases like 1,8-diazabicyclo[5.4.0]undec-7-
ene (DBU) and ionic liquids.[24][25]

« lllustrative Procedure (based on principles described):

o In a suitable pressure vessel, combine 2-aminobenzonitrile, a catalyst (e.g., DBU), and a
solvent (e.g., acetonitrile).
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o Pressurize the vessel with carbon dioxide (e.g., 0.1 MPa).[25]

o Heat the reaction mixture to a specified temperature (e.g., 60 °C) and stir for the required
duration.[25]

o Monitor the reaction for completion using techniques like TLC.

o Upon completion, cool the reactor, vent the COz, and process the mixture to isolate the
quinazoline-2,4(1H,3H)-dione product. This typically involves solvent removal and
purification by crystallization or chromatography.

Visualized Workflow: Synthesis and Application

The following diagram illustrates a common logical workflow for the preparation of 2-
aminobenzonitrile and its subsequent use as a building block in heterocyclic synthesis.

2-Nitrobenzonitrile 2-Aminobenzonitrile

Cyclization

+ Carbon Dioxide (COz)
+ Catalyst (e.g., DBU)

Reduction
+ Zinc Dust
+ Hydrochloric Acid

Click to download full resolution via product page

Quinazoline-2,4(1H,3H)-dione

Workflow for 2-aminobenzonitrile synthesis and reaction.

Safety and Handling
2-Aminobenzonitrile is classified as harmful and an irritant.[11]
e Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[14][26] It causes skin and

serious eye irritation and may cause respiratory irritation.[7][9][11][14][26] It may also cause
an allergic skin reaction.[11]
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e Precautions: Handle in a well-ventilated area.[7][26] Use personal protective equipment,
including gloves, eye protection, and a dust mask.[26] Avoid breathing dust.[7][26] Wash
hands and any exposed skin thoroughly after handling.[9]

o Storage: Store in a cool, dark, and dry place in a tightly sealed container under an inert
atmosphere.[5][6][13] Keep away from strong acids, bases, and oxidizing agents.[27]

This guide is intended for use by qualified professionals and should be supplemented with a
thorough review of the relevant Safety Data Sheet (SDS) before handling this chemical.[7][9]
[14][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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